Cas no 31009-08-2 (4-Quinolinecarboxylic acid, 7-(trifluoromethyl)-, ethyl ester)

• Product name: 4-Quinolinecarboxylic acid, 7-(trifluoromethyl)-, ethyl ester
• CAS No: 31009-08-2
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 1445086
• PubChem ID: 85779490

4-Quinolinecarboxylic acid, 7-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 7-(trifluoromethyl)-, ethyl ester
• 31009-08-2
• Ethyl7-(trifluoromethyl)quinoline-4-carboxylate
• Ethyl 7-(trifluoromethyl)quinoline-4-carboxylate

• Inchi： InChI=1S/C13H10F3NO2/c1-2-19-12(18)10-5-6-17-11-7-8(13(14,15)16)3-4-9(10)11/h3-7H,2H2,1H3
• InChI Key： QEFMKSUWERNUGJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C2C=CC(=CC2=NC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 269.0664
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 39.19